Cas no 1261760-07-9 (2,3,4,5,6,6'-Hexafluoro-2'-methoxybiphenyl)

• Product Name: 2,3,4,5,6,6'-Hexafluoro-2'-methoxybiphenyl
• CAS No: 1261760-07-9
• MF: C₁₃H₆F₆O
• MW: 292.176564693451
• CID: 4997407
• Update Time: 2025-05-23

2,3,4,5,6,6'-Hexafluoro-2'-methoxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6,6'-Hexafluoro-2'-methoxybiphenyl

• Inchi： 1S/C13H6F6O/c1-20-6-4-2-3-5(14)7(6)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： IGJRBZDWEQBXBI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(=CC=CC=1OC)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2

Additional information on 2,3,4,5,6,6'-Hexafluoro-2'-methoxybiphenyl

Introduction to 2,3,4,5,6,6'-Hexafluoro-2'-methoxybiphenyl (CAS No. 1261760-07-9)

2,3,4,5,6,6'-Hexafluoro-2'-methoxybiphenyl (CAS No. 1261760-07-9) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and electronic properties. This compound belongs to a class of molecules that exhibit a high degree of molecular rigidity and electron-withdrawing capabilities, making it a promising candidate for various applications in material science and drug development.

The molecular structure of Hexafluoro-2'-methoxybiphenyl features a biphenyl core substituted with six fluorine atoms and a methoxy group at the 2'-position. The presence of fluorine atoms introduces strong electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This feature makes it an attractive building block for designing organic semiconductors, liquid crystals, and other advanced materials. Additionally, the methoxy group provides a polar moiety that can enhance solubility and intermolecular interactions, further broadening its potential applications.

In recent years, there has been a growing interest in the development of novel organic materials for optoelectronic applications. Hexafluoro-2'-methoxybiphenyl has been extensively studied for its potential use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. Its high thermal stability and chemical resistance make it suitable for use in harsh environments where other organic materials may degrade. Furthermore, the compound's ability to form stable pi-stacking interactions with other aromatic molecules suggests its utility in constructing ordered molecular assemblies.

The synthesis of Hexafluoro-2'-methoxybiphenyl typically involves multi-step reactions starting from commercially available biphenyl derivatives. The introduction of fluorine atoms is commonly achieved through halogen exchange reactions or direct fluorination processes. The methoxy group is typically incorporated via nucleophilic substitution reactions. The synthesis route must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the material's properties.

One of the most compelling aspects of Hexafluoro-2'-methoxybiphenyl is its potential as a pharmaceutical intermediate. The combination of electron-withdrawing fluoro groups and electron-donating methoxy groups creates a molecule with tunable electronic properties. This makes it a valuable scaffold for designing novel bioactive compounds. Recent studies have shown that derivatives of this compound exhibit interesting biological activities, including anti-inflammatory and anticancer properties. These findings have opened up new avenues for drug discovery and development.

The pharmacological activity of Hexafluoro-2'-methoxybiphenyl-based compounds is thought to be mediated by their ability to interact with biological targets such as enzymes and receptors. The fluorine atoms can enhance binding affinity by participating in hydrophobic interactions and dipole-dipole interactions with the target site. Additionally, the methoxy group can influence metabolic stability by affecting the molecule's polarity and solubility in biological fluids.

In conclusion, Hexafluoro-2'-methoxybiphenyl (CAS No. 1261760-07-9) is a versatile compound with significant potential in both materials science and pharmaceutical research. Its unique structural features make it an excellent candidate for designing advanced materials with tailored electronic properties. Furthermore, its role as a pharmacophore in drug development underscores its importance in modern medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future technological advancements.